Cas no 941877-48-1 (N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide)

• Product Name: N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide
• CAS No: 941877-48-1
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 5499186
• PubChem ID: 18585492
• Update Time: 2025-07-14

N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z444732838
• N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide
• 941877-48-1
• F2806-0127
• VU0500277-1
• AKOS024468729
• N-(1,3-benzothiazol-6-yl)-2-ethylsulfonylbenzamide
• N-(benzo[d]thiazol-6-yl)-2-(ethylsulfonyl)benzamide

• Inchi： 1S/C16H14N2O3S2/c1-2-23(20,21)15-6-4-3-5-12(15)16(19)18-11-7-8-13-14(9-11)22-10-17-13/h3-10H,2H2,1H3,(H,18,19)
• InChI Key： DFGNZJQOIMYCJH-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=CC=1C(NC1=CC=C2C(=C1)SC=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide

Introduction to N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide (CAS No. 941877-48-1)

N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide, identified by its CAS number 941877-48-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzothiazole moiety and the ethanesulfonyl group contribute to its distinct chemical characteristics, making it a valuable candidate for further research and development.

The benzothiazole scaffold is a well-known pharmacophore in drug discovery, frequently incorporated into molecules due to its ability to interact with biological targets. In particular, the 1,3-benzothiazol-6-yl moiety in N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide plays a crucial role in determining its pharmacological activity. This moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the benzothiazole ring enhances the compound's solubility and bioavailability, which are critical factors in drug design.

The ethanesulfonyl group at the 2-position of the benzamide moiety further modulates the compound's chemical behavior. Sulfonyl groups are known for their ability to increase metabolic stability and binding affinity to biological targets. This feature makes N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide a promising candidate for developing novel therapeutic agents. The combination of these structural elements suggests potential applications in treating various diseases, including those related to inflammation and cancer.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide. Molecular docking studies have shown that this compound can interact with multiple protein targets, including kinases and transcription factors. These interactions are key to understanding its mechanism of action and potential therapeutic benefits. The ability to predict binding affinities and identify lead compounds has significantly accelerated drug discovery processes.

In vitro studies have provided valuable insights into the pharmacological properties of N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide. Preliminary results indicate that this compound exhibits significant inhibitory activity against certain enzymes involved in cancer progression. Specifically, it has demonstrated potential in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these enzymes, the compound may disrupt tumor growth and induce apoptosis in cancer cells.

The anti-inflammatory potential of N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide has also been explored. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Studies have shown that this compound can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have therapeutic applications in managing inflammatory conditions without causing significant side effects.

Furthermore, the compound's ability to cross the blood-brain barrier has been investigated. This property is crucial for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide can effectively penetrate the blood-brain barrier, making it a potential candidate for treating central nervous system disorders.

The synthesis of N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the benzothiazole ring efficiently. These methods not only improve the efficiency of synthesis but also minimize waste production, aligning with green chemistry principles.

The stability and degradation pathways of this compound have also been studied under various conditions. Understanding these processes is essential for determining its shelf life and potential environmental impact. Stability studies have shown that N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or light. This information is crucial for formulating appropriate storage guidelines and ensuring long-term efficacy.

In conclusion, N-(1,3-benzothiazol-6-yl)-2-(ethanesulfonyl)benzamide (CAS No. 941877-48-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.